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Compound of Interest

Compound Name: TCO-PEG4-maleimide

Cat. No.: B15551624

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the properties and applications

of TCO-PEG4-maleimide, a heterobifunctional linker critical for the development of next-

generation biologics, including antibody-drug conjugates (ADCs). This document outlines its

chemical and physical characteristics, provides detailed experimental protocols for its use in

bioconjugation, and illustrates key workflows and mechanisms of action.

Core Properties of TCO-PEG4-Maleimide
TCO-PEG4-maleimide is a versatile chemical tool that incorporates two distinct reactive

functionalities at either end of a hydrophilic tetraethylene glycol (PEG4) spacer. The trans-

cyclooctene (TCO) group enables rapid and specific bioorthogonal conjugation with tetrazine-

modified molecules via an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition.[1][2]

Concurrently, the maleimide group allows for covalent attachment to thiol-containing molecules,

such as cysteine residues in proteins and antibodies.[1][2] The PEG4 spacer enhances

aqueous solubility, improves pharmacokinetics, and reduces steric hindrance during

conjugation.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15551624#bc-rfq
https://www.benchchem.com/product/b15551624/docs?utm_src=pdf-body#tco-peg4-maleimide-a-technical-guide-for-advanced-bioconjugation-in-drug-development
https://www.benchchem.com/product/b15551624/docs?utm_src=pdf-body#tco-peg4-maleimide-a-technical-guide-for-advanced-bioconjugation-in-drug-development
https://www.benchchem.com/product/b15551624/docs?utm_src=pdf-body#tco-peg4-maleimide-a-technical-guide-for-advanced-bioconjugation-in-drug-development
https://axispharm.com/product/tco-peg4-maleimide/
https://broadpharm.com/product/BP-29790
https://axispharm.com/product/tco-peg4-maleimide/
https://broadpharm.com/product/BP-29790
https://axispharm.com/product/tco-peg4-maleimide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
A summary of the key quantitative data for TCO-PEG4-maleimide is presented in the table

below. This information is crucial for accurate experimental planning, including molar

calculations for conjugation reactions and ensuring the stability and purity of the reagent.

Property Value Source(s)

Molecular Weight
468.54 g/mol (also cited as

468.6 g/mol )
[1][2][3][4]

Chemical Formula C₂₃H₃₆N₂O₈ [1][2][3][5]

CAS Number 2748945-56-2 [1][2][5]

Purity ≥95% [1][2]

Solubility Soluble in DMSO, DMF, DCM [2]

Storage Conditions
Store at -20°C, protected from

moisture and light.
[1][2][6]

Experimental Protocols
The following section provides detailed methodologies for the creation of an antibody-drug

conjugate (ADC) using a two-stage process: first, the conjugation of a thiol-containing cytotoxic

payload to TCO-PEG4-maleimide, and second, the bioorthogonal ligation of the resulting

complex to a tetrazine-modified antibody.

Protocol 1: Conjugation of a Thiol-Containing Payload to
TCO-PEG4-Maleimide
This protocol details the reaction between the maleimide moiety of the linker and a sulfhydryl

group on a cytotoxic drug.

Materials:

TCO-PEG4-maleimide
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Thiol-containing cytotoxic payload

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.0-7.5, degassed

Quenching Reagent: N-ethylmaleimide or free cysteine

Reverse-phase HPLC system for purification

Procedure:

Reagent Preparation:

Allow TCO-PEG4-maleimide to equilibrate to room temperature before opening.

Prepare a stock solution of TCO-PEG4-maleimide (e.g., 10 mM) in anhydrous DMF or

DMSO.

Dissolve the thiol-containing payload in the reaction buffer. If the payload has limited

aqueous solubility, it can be dissolved in a minimal amount of DMSO before dilution with

the reaction buffer.

Conjugation Reaction:

Add a 1.5 to 5-fold molar excess of the TCO-PEG4-maleimide stock solution to the

payload solution. The exact ratio should be optimized for the specific payload.

Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C,

protected from light.

Reaction Quenching (Optional):

To cap any unreacted maleimide groups, a quenching reagent such as N-ethylmaleimide

can be added in excess and incubated for an additional 30 minutes.

Purification:
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Purify the TCO-PEG4-Payload conjugate using reverse-phase HPLC to remove unreacted

payload and linker.

Lyophilize the pure fractions and store the final product at -20°C or below, under

dessicated conditions.

Characterization:

Confirm the identity and purity of the conjugate using LC-MS and/or NMR spectroscopy.

Protocol 2: Bioorthogonal Ligation to a Tetrazine-
Modified Antibody
This protocol describes the "click" reaction between the TCO-functionalized payload and an

antibody previously modified with a tetrazine group.

Materials:

TCO-PEG4-Payload conjugate (from Protocol 1)

Tetrazine-modified monoclonal antibody (mAb-Tz)

Conjugation Buffer: PBS, pH 7.4

Size-Exclusion Chromatography (SEC) system for purification

Procedure:

Reagent Preparation:

Prepare a stock solution of the TCO-PEG4-Payload conjugate (e.g., 10 mM) in DMSO.

Dilute the mAb-Tz to a working concentration (e.g., 1-10 mg/mL) in the conjugation buffer.

Bioorthogonal Ligation Reaction:

Add a 1.5 to 3.0 molar excess of the TCO-PEG4-Payload stock solution to the mAb-Tz

solution. The optimal ratio should be determined experimentally to achieve the desired
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drug-to-antibody ratio (DAR).

Incubate the reaction for 30 minutes to 2 hours at room temperature. The reaction kinetics

of TCO-tetrazine ligation are extremely fast.[1]

Purification:

Remove the excess TCO-PEG4-Payload conjugate and any organic solvent by purifying

the resulting ADC using a size-exclusion chromatography (SEC) column (e.g., Sephadex

G-25) equilibrated with PBS.

Characterization:

Determine the final protein concentration of the ADC using a spectrophotometer (A280).

Characterize the DAR and purity of the ADC using techniques such as UV-Vis

spectroscopy, hydrophobic interaction chromatography (HIC), and/or mass spectrometry.

Store the purified ADC at 4°C for short-term use or at -80°C for long-term storage.

Mandatory Visualizations
The following diagrams illustrate the experimental workflow for ADC synthesis and the

subsequent mechanism of action.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://axispharm.com/product/tco-peg4-maleimide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Payload Conjugation Antibody Modification

Bioorthogonal Ligation

Thiol-Payload

TCO-PEG4-Payload

TCO-PEG4-Maleimide

Antibody-Drug Conjugate (ADC)

Monoclonal Antibody (mAb)

Tetrazine-mAb (mAb-Tz)

Tetrazine-NHS Ester

Purification & Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Intracellular Space

ADC
(mAb-Linker-Drug)

Tumor Antigen

1. Binding

Tumor Cell

Endosome

2. Internalization

Lysosome

3. Trafficking

Released Payload
(Active Drug)

4. Payload Release

Cell Death (Apoptosis)

5. Cytotoxicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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